molecular formula C18H23N3O8 B14497361 But-2-enedioic acid;3-methyl-1-pyridin-2-ylpiperazine CAS No. 63286-12-4

But-2-enedioic acid;3-methyl-1-pyridin-2-ylpiperazine

Cat. No.: B14497361
CAS No.: 63286-12-4
M. Wt: 409.4 g/mol
InChI Key: SZUVWOUFDWENNK-UHFFFAOYSA-N
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Description

But-2-enedioic acid;3-methyl-1-pyridin-2-ylpiperazine is a compound that belongs to the class of organic compounds known as dicarboxylic acids and derivatives. These compounds contain exactly two carboxylic acid groups.

Preparation Methods

The synthesis of But-2-enedioic acid;3-methyl-1-pyridin-2-ylpiperazine involves several steps. One common method includes the reaction of but-2-enedioic acid with 3-methyl-1-pyridin-2-ylpiperazine under specific conditions. The reaction typically requires anhydrous solvents and controlled temperatures to ensure the desired product is obtained . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.

Chemical Reactions Analysis

But-2-enedioic acid;3-methyl-1-pyridin-2-ylpiperazine undergoes various chemical reactions, including:

Common reagents and conditions used in these reactions include anhydrous solvents, controlled temperatures, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

But-2-enedioic acid;3-methyl-1-pyridin-2-ylpiperazine has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

    Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development.

    Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of But-2-enedioic acid;3-methyl-1-pyridin-2-ylpiperazine involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

But-2-enedioic acid;3-methyl-1-pyridin-2-ylpiperazine can be compared with other similar compounds, such as:

The uniqueness of this compound lies in its specific structure and the presence of the 3-methyl-1-pyridin-2-ylpiperazine moiety, which imparts unique chemical and biological properties.

Properties

CAS No.

63286-12-4

Molecular Formula

C18H23N3O8

Molecular Weight

409.4 g/mol

IUPAC Name

but-2-enedioic acid;3-methyl-1-pyridin-2-ylpiperazine

InChI

InChI=1S/C10H15N3.2C4H4O4/c1-9-8-13(7-6-11-9)10-4-2-3-5-12-10;2*5-3(6)1-2-4(7)8/h2-5,9,11H,6-8H2,1H3;2*1-2H,(H,5,6)(H,7,8)

InChI Key

SZUVWOUFDWENNK-UHFFFAOYSA-N

Canonical SMILES

CC1CN(CCN1)C2=CC=CC=N2.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O

Origin of Product

United States

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